Cas no 581098-48-8 (p38 MAP Kinase Inhibitor III)

The p38 MAP Kinase Inhibitor III is a selective and potent small-molecule inhibitor targeting the p38 mitogen-activated protein kinase (MAPK) pathway. This compound demonstrates high specificity for p38α and p38β isoforms, effectively suppressing downstream pro-inflammatory cytokine production, such as TNF-α and IL-1β. Its well-characterized mechanism of action makes it a valuable tool for studying cellular stress responses, inflammation, and apoptosis in research applications. The inhibitor exhibits excellent cell permeability and stability, ensuring reliable performance in both in vitro and ex vivo models. Its consistent inhibitory activity and low cytotoxicity further enhance its utility for mechanistic studies in immunology, oncology, and neurodegenerative disease research.
p38 MAP Kinase Inhibitor III structure
p38 MAP Kinase Inhibitor III structure
Product Name:p38 MAP Kinase Inhibitor III
CAS No:581098-48-8
MF:C23H21FN4S
MW:404.503046751022
CID:1004787
PubChem ID:10938334
Update Time:2025-09-28

p38 MAP Kinase Inhibitor III Chemical and Physical Properties

Names and Identifiers

    • p38 MAP Kinase Inhibitor III
    • SCHEMBL4466336
    • 4-[5-(4-fluorophenyl)-2-methylsulfanyl-1H-imidazol-4-yl]-N-[(1S)-1-phenylethyl]pyridin-2-amine
    • HY-112389
    • BDBM50130656
    • (S)-4-(5-(4-Fluorophenyl)-2-(methylthio)-1H-imidazol-4-yl)-N-(1-phenylethyl)pyridin-2-amine
    • {4-[5-(4-Fluoro-phenyl)-2-methylsulfanyl-3H-imidazol-4-yl]-pyridin-2-yl}-(1-phenyl-ethyl)-amine
    • AKOS040754620
    • CS-0045333
    • (S)-p38 MAPK Inhibitor III
    • 4-[5-(4-fluorophenyl)-2-(methylthio)-1H-imidazol-4-yl]-N-[(1S)-1-phenylethyl]-2-pyridinamine
    • 581098-48-8
    • CHEMBL321415
    • Inchi: 1S/C23H21FN4S/c1-15(16-6-4-3-5-7-16)26-20-14-18(12-13-25-20)22-21(27-23(28-22)29-2)17-8-10-19(24)11-9-17/h3-15H,1-2H3,(H,25,26)(H,27,28)/t15-/m0/s1
    • InChI Key: VXPWQNBKEIVYIS-HNNXBMFYSA-N
    • SMILES: S(C)C1=NC(=C(C2C=CC(=CC=2)F)N1)C1C=CN=C(C=1)N[C@@H](C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 404.14709602g/mol
  • Monoisotopic Mass: 404.14709602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 495
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 78.9Ų

p38 MAP Kinase Inhibitor III Pricemore >>

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Additional information on p38 MAP Kinase Inhibitor III

Comprehensive Overview of p38 MAP Kinase Inhibitor III (CAS No. 581098-48-8): Mechanism, Applications, and Research Insights

The p38 MAP Kinase Inhibitor III (CAS No. 581098-48-8) is a highly selective small-molecule inhibitor targeting the p38 mitogen-activated protein kinase (MAPK) pathway. This compound has garnered significant attention in biomedical research due to its potential therapeutic applications in inflammatory diseases, cancer, and neurodegenerative disorders. With the growing interest in kinase inhibitors and targeted therapy, researchers are increasingly exploring the role of p38 MAPK signaling in disease pathogenesis and treatment.

The p38 MAPK pathway is a critical regulator of cellular responses to stress, cytokines, and inflammation. Dysregulation of this pathway has been implicated in conditions such as rheumatoid arthritis, Alzheimer's disease, and certain cancers. p38 MAP Kinase Inhibitor III (CAS No. 581098-48-8) specifically inhibits the activity of p38α and p38β isoforms, making it a valuable tool for studying the mechanistic underpinnings of these diseases. Its high selectivity and potency have made it a preferred choice for in vitro and in vivo studies.

Recent advancements in drug discovery and precision medicine have highlighted the importance of kinase-targeted therapies. Researchers frequently search for terms like "best p38 MAPK inhibitor" or "p38 inhibitor for inflammation," reflecting the demand for effective and specific compounds. p38 MAP Kinase Inhibitor III stands out due to its well-documented efficacy in preclinical models, particularly in reducing pro-inflammatory cytokine production, such as TNF-α and IL-1β.

In cancer research, the compound's ability to modulate cell proliferation and apoptosis has sparked interest. Studies suggest that inhibiting p38 MAPK can sensitize tumor cells to chemotherapy, addressing the challenge of drug resistance. This aligns with trending topics like "combination therapy for cancer" and "overcoming treatment resistance," which dominate academic and clinical discussions.

From a technical perspective, p38 MAP Kinase Inhibitor III (CAS No. 581098-48-8) is characterized by its solubility in DMSO and stability under standard laboratory conditions. Its molecular weight and structural properties are optimized for high-throughput screening and mechanistic studies. Researchers often inquire about "p38 inhibitor solubility" or "storage conditions for kinase inhibitors," emphasizing the need for practical handling guidelines.

The compound's role in neuroprotection is another area of active investigation. With rising global concerns about neurodegenerative diseases like Alzheimer's and Parkinson's, searches for "p38 MAPK and neurodegeneration" have surged. p38 MAP Kinase Inhibitor III has shown promise in reducing neuroinflammation and neuronal damage in experimental models, offering a potential avenue for future therapeutics.

In summary, p38 MAP Kinase Inhibitor III (CAS No. 581098-48-8) is a versatile research tool with broad applications in inflammation, oncology, and neuroscience. Its specificity, efficacy, and alignment with current research trends make it indispensable for scientists exploring signal transduction pathways and targeted drug development. As the field evolves, this compound will likely remain at the forefront of translational research and therapeutic innovation.

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